Cas no 1805957-87-2 (6-Chloro-2,3-dibromo-4-(difluoromethyl)pyridine)

6-Chloro-2,3-dibromo-4-(difluoromethyl)pyridine is a halogenated pyridine derivative with a unique substitution pattern, offering versatile reactivity for synthetic applications. The presence of chloro, dibromo, and difluoromethyl groups at the 2, 3, and 4 positions, respectively, enhances its utility as a building block in pharmaceutical and agrochemical synthesis. The electron-withdrawing effects of the substituents facilitate nucleophilic aromatic substitution and cross-coupling reactions, enabling selective functionalization. Its structural features also contribute to potential biological activity, making it valuable in medicinal chemistry research. The compound's stability and well-defined reactivity profile ensure consistent performance in complex synthetic pathways. Proper handling is advised due to its halogenated nature.
6-Chloro-2,3-dibromo-4-(difluoromethyl)pyridine structure
1805957-87-2 structure
Product Name:6-Chloro-2,3-dibromo-4-(difluoromethyl)pyridine
CAS No:1805957-87-2
MF:C6H2Br2ClF2N
MW:321.344585895538
CID:4926294
Update Time:2025-08-03

6-Chloro-2,3-dibromo-4-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 6-Chloro-2,3-dibromo-4-(difluoromethyl)pyridine
    • Inchi: 1S/C6H2Br2ClF2N/c7-4-2(6(10)11)1-3(9)12-5(4)8/h1,6H
    • InChI Key: FDHSPISOFTXNCN-UHFFFAOYSA-N
    • SMILES: BrC1C(=NC(=CC=1C(F)F)Cl)Br

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 161
  • XLogP3: 4.1
  • Topological Polar Surface Area: 12.9

6-Chloro-2,3-dibromo-4-(difluoromethyl)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A023024737-250mg
6-Chloro-2,3-dibromo-4-(difluoromethyl)pyridine
1805957-87-2 97%
250mg
$693.60 2022-04-01
Alichem
A023024737-500mg
6-Chloro-2,3-dibromo-4-(difluoromethyl)pyridine
1805957-87-2 97%
500mg
$1,038.80 2022-04-01
Alichem
A023024737-1g
6-Chloro-2,3-dibromo-4-(difluoromethyl)pyridine
1805957-87-2 97%
1g
$1,713.60 2022-04-01

Additional information on 6-Chloro-2,3-dibromo-4-(difluoromethyl)pyridine

Introduction to 6-Chloro-2,3-dibromo-4-(difluoromethyl)pyridine (CAS No. 1805957-87-2)

6-Chloro-2,3-dibromo-4-(difluoromethyl)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1805957-87-2, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, a heterocyclic aromatic organic compound characterized by a nitrogen atom embedded within a six-membered ring structure. The presence of multiple halogen substituents—chloro, bromo, and difluoromethyl—makes this molecule a versatile intermediate in synthetic chemistry, particularly in the development of novel bioactive agents.

The structural features of 6-Chloro-2,3-dibromo-4-(difluoromethyl)pyridine contribute to its unique reactivity and potential applications. The chlorine atom at the 6-position and the bromine atoms at the 2- and 3-positions introduce electrophilic centers that facilitate nucleophilic substitution reactions, making it a valuable precursor for further functionalization. Additionally, the difluoromethyl group at the 4-position enhances lipophilicity and metabolic stability, which are critical factors in drug design. These properties have positioned this compound as a key building block in the synthesis of pharmacologically relevant molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of halogenated pyridines due to their ability to modulate biological pathways effectively. 6-Chloro-2,3-dibromo-4-(difluoromethyl)pyridine has been investigated as a scaffold for developing compounds with antimicrobial, anti-inflammatory, and anticancer properties. For instance, studies have demonstrated its utility in generating derivatives that interact with target enzymes and receptors involved in disease mechanisms. The halogen atoms not only serve as handles for chemical modification but also influence electronic distributions, thereby affecting binding affinity and selectivity.

One of the most compelling aspects of 6-Chloro-2,3-dibromo-4-(difluoromethyl)pyridine is its role in medicinal chemistry innovation. Researchers have leveraged its scaffold to design molecules that exhibit potent activity against various therapeutic targets. Notably, derivatives of this compound have shown promise in preclinical studies as inhibitors of kinases and other enzymes implicated in cancer progression. The structural rigidity provided by the pyridine ring combined with the electron-withdrawing nature of the halogen substituents allows for precise tuning of physicochemical properties essential for drug development.

The synthesis of 6-Chloro-2,3-dibromo-4-(difluoromethyl)pyridine involves multi-step organic transformations that highlight its synthetic versatility. While specific synthetic routes are proprietary to certain research groups, common strategies include halogenation reactions on pre-functionalized pyridine precursors followed by introduction of the difluoromethyl group via cross-coupling or direct fluorination techniques. These synthetic methodologies underscore the compound's importance as a versatile intermediate in industrial-scale chemical production.

From a computational chemistry perspective, 6-Chloro-2,3-dibromo-4-(difluoromethyl)pyridine has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. Quantum mechanical calculations have provided insights into how the electron density distribution around the nitrogen and halogen atoms influences binding affinity. These computational insights have guided experimental efforts toward optimizing lead compounds derived from this scaffold.

The future directions for research involving 6-Chloro-2,3-dibromo-4-(difluoromethyl)pyridine are promising and multifaceted. Ongoing studies aim to expand its applicability by exploring novel synthetic pathways and investigating its behavior in complex biological systems. Additionally, there is increasing interest in developing greener synthetic methods that minimize hazardous waste while maintaining high yields and purity standards for this valuable intermediate.

In conclusion,6-Chloro-2,3-dibromo-4-(difluoromethyl)pyridine (CAS No. 1805957-87-2) represents a significant advancement in pharmaceutical chemistry due to its structural complexity and functional diversity. Its role as a key intermediate in drug discovery underscores its importance in modern medicinal research. As scientific understanding evolves and new methodologies emerge,6-Chloro-2,3-dibromo-4-(difluoromethyl)pyridine will continue to play a pivotal role in shaping the next generation of therapeutic agents.

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.